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Compound of Interest

Compound Name: DBMP

Cat. No.: B053372 Get Quote

For researchers, scientists, and professionals engaged in drug development, a precise

understanding of a compound's fundamental physicochemical properties is paramount. This

guide focuses on the Chemical Abstracts Service (CAS) number and molecular weight of

compounds that may be abbreviated as DBMP. The acronym "DBMP" is not universally

standardized and can refer to several different chemical entities. To address this ambiguity, this

document provides data for the most probable candidates relevant to scientific research.

The following table summarizes the key identification parameters for potential "DBMP"

compounds, facilitating clear and easy comparison.
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Compound Name
Acronym
Derivation

CAS Number
Molecular Weight (
g/mol )

2,6-Di-tert-butyl-4-

methylphenol
Di-butyl-methylphenol 128-37-0 220.35[1][2][3]

2,2'-dithiobis(N-

methylbenzamide)

Dithiobis(methylbenza

mide)
2527-58-4 332.44[4][5]

Dibutyl

methylphosphonate

Dibutyl

methylphosphonate
2404-73-1 208.23[6]

Di-tert-butyl

methylphosphonate

Di-tert-butyl

methylphosphonate
870777-30-3 Not readily available

Diethyl tert-

butylphosphonate
(variant) 19935-93-4 194.21[7]

Di-tert-butyl

phosphonate
(variant) 13086-84-5 194.21[8][9]

Note to the Reader: Given the lack of a single, universally accepted chemical entity for the

acronym "DBMP," it is crucial for researchers to verify the specific compound of interest based

on the context of their work, such as starting materials in a synthesis protocol or the subject of

a biological assay. The CAS number is the most reliable identifier for a chemical substance.

Below is a logical diagram illustrating the ambiguity of the acronym "DBMP" and its potential

chemical identities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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